Cas no 4872-28-0 (4-Pyridinemethanesulfonicacid, a-hydroxy-)

• Product name: 4-Pyridinemethanesulfonicacid, a-hydroxy-
• CAS No: 4872-28-0
• MF: C₆H₇NO₄S
• MW: 189.189080476761
• CID: 331282
• PubChem ID: 95464

4-Pyridinemethanesulfonicacid, a-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanesulfonicacid, a-hydroxy-
• alpha-hydroxypyridine-4-methanesulphonic acid
• hydroxy(pyridin-4-yl)methanesulfonic acid
• 4-pyridinemethanesulfonic acid,
• AC1L3UDL
• AC1Q6WC2
• A-hydroxy-
• AR-1G4531
• CTK4J0969
• EINECS 225-479-5
• hydroxy-[4]pyridyl-methanesulfonic acid
• Hydroxy-[4]pyridyl-methansulfonsaeure
• hydroxy-pyridin-4-yl-methanesulfonic acid
• NSC11728
• NSC-526055
• Alpha-hydroxy-4-pyridinemethanesulfonic acid
• 4872-28-0
• NSC 526055
• AI3-51978
• NSC526055
• NSC-11728
• DTXSID401276133
• ALPHA-HYDROXYPYRIDINE-4-METHANESULFONIC ACID
• NSC 11728
• hydroxy(4-pyridinyl)methanesulfonic acid
• NS00045674
• SCHEMBL7829339
• 4-Pyridinemethanesulfonic acid, alpha-hydroxy-
• AKOS024332488

• Inchi： InChI=1S/C6H7NO4S/c8-6(12(9,10)11)5-1-3-7-4-2-5/h1-4,6,8H,(H,9,10,11)
• InChI Key： LQGYKYJLWSWUAR-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1)S(=O)(O)=O

Computed Properties

• Exact Mass: 189.00961
• Monoisotopic Mass: 189.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.634
• Refractive Index: 1.627
• PSA: 87.49
• LogP: 1.04110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives